Cas no 1126636-77-8 (3-(2,3-Difluorophenyl)isoxazole-5-carboxylic acid)

• Product Name: 3-(2,3-Difluorophenyl)isoxazole-5-carboxylic acid
• CAS No: 1126636-77-8
• MF: C₁₀H₅F₂NO₃
• MW: 225.148409605026
• CID: 5250595
• Update Time: 2023-08-26

3-(2,3-Difluorophenyl)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)isoxazole-5-carboxylic acid
• 3-(2,3-difluorophenyl)-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(2,3-difluorophenyl)-

• Inchi： 1S/C10H5F2NO3/c11-6-3-1-2-5(9(6)12)7-4-8(10(14)15)16-13-7/h1-4H,(H,14,15)
• InChI Key： RKCMVCXVTDRUFY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C(=O)O)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3